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Introduction

The hair follicle is a complex mini-organ that undergoes cyclical phases of growth (anagen),
regression (catagen), and rest (telogen). This tightly regulated process is governed by a
multitude of signaling pathways, and its dysregulation can lead to various forms of alopecia.
Panax ginseng, a cornerstone of traditional medicine, has garnered substantial scientific
interest for its potential to modulate hair follicle cycling and promote hair growth. This technical
guide provides a comprehensive overview of the molecular mechanisms, quantitative efficacy,
and experimental validation of Panax ginseng and its active constituents, ginsenosides, in the
context of hair biology.

Molecular Mechanisms of Action

The therapeutic effects of Panax ginseng on hair follicles are primarily attributed to its
ginsenosides, which influence key signaling pathways that govern the hair cycle.

2.1 Anagen Phase Induction and Prolongation:

Panax ginseng promotes the anagen phase primarily through the activation of the Wnt/[3-
catenin pathway, which is critical for hair follicle development and regeneration.[1][2][3] Specific
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ginsenosides, such as F2, have been shown to up-regulate the expression of 3-catenin and
Lef-1, key mediators of this pathway.[3] Furthermore, ginsenoside Rg3 has been found to
increase the expression of Vascular Endothelial Growth Factor (VEGF), a downstream target of
the Wnt/[3-catenin pathway that plays a role in perifollicular vascularization, essential for
nourishing the proliferating hair matrix cells.[4] Red ginseng extract and ginsenoside-Rb1 have
also been demonstrated to activate the ERK and Akt signaling pathways, which are involved in
the proliferation and survival of dermal papilla cells (DPCs).[1][5]

2.2 Catagen Phase Inhibition:

The transition to the catagen phase is often triggered by pro-apoptotic signals, including the
Transforming Growth Factor-f3 (TGF-3) pathway. Panax ginseng and its constituents can delay
catagen entry by downregulating TGF-3 signaling.[2][6] For instance, ginsenoside Re has been
shown to promote hair growth by suppressing the TGF-3 pathway.[3][6] Additionally, Panax
ginseng extract can antagonize the effects of Dickkopf-1 (DKK-1), a potent catagen inducer
that is an antagonist of the Wnt/[3-catenin pathway.[7][8] By inhibiting these catagen-inducing
signals, Panax ginseng helps to prolong the anagen phase.

2.3 Modulation of Other Key Signaling Pathways:

Panax ginseng also influences the Bone Morphogenetic Protein (BMP) signaling pathway.
BMP4 is a potent telogen-maintaining factor, and P. ginseng extract and ginsenosides Rb1,
Rgl, and Re have been shown to suppress BMP4 expression in DPCs, thereby facilitating the
transition from telogen to anagen.[9] Some ginsenosides also upregulate the Sonic hedgehog
(Shh) signaling pathway, which is involved in stimulating hair follicle proliferation.[2]

Quantitative Data Summary

The following tables present a consolidated summary of the quantitative effects of Panax
ginseng and its ginsenosides on various parameters of hair growth, as reported in the scientific
literature.

Table 1: In Vitro Effects on Dermal Papilla Cells (DPCs)
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Compound/Ext ] Fold/Percenta
Concentration Effect Reference
ract ge Change
Red Ginseng Proliferation of Significant
300 pg/mL ) [5]
Extract hDPCs increase
_ _ Proliferation of Significant
Ginsenoside-Rb1l 15 pg/mL ) [5]
hDPCs increase
Significant
Fructus Panax Proliferation of increase (dose
) 1 and 10 mg/mL ] [10]
Ginseng Extract hDPCs and time-
dependent)
VEGF mRNA
) ] N o Dose-dependent
Ginsenoside Rg3  Not specified expression in ) [4]
increase
hDPCs
) Proliferation of o
Panax ginseng N Significant
Not specified ORS } ) [7]
Extract stimulation

keratinocytes

Table 2: Ex Vivo Effects on Hair Follicle Organ Culture
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Compound/Ext ] ]
. Concentration Effect Observation Reference
rac
) ) Significant
Panax ginseng Hair shaft )
100 pg/mL ) increase after 8 [9]
Extract elongation
days
Proliferation of
Red Ginseng - ) )
Not specified hair matrix Enhanced [5]
Extract _
keratinocytes
Proliferation of
Ginsenoside-Rb1l  Not specified hair matrix Enhanced [5]
keratinocytes
Hair growth
) ] » promotion in ]
Ginsenoside-Rg3  Not specified o Active [11]
mouse vibrissal
follicles
Table 3: In Vivo Effects in Animal Models
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Animal Model Treatment Duration Key Findings Reference
3% Red Ginseng ) )
More rapid hair
. Extract N
C57BL/6 Mice Not specified growth than [5]
(subcutaneous
S control
injection)
Oral
. ) Promoted
] administration of
C57BL/6 Mice ) 21 days telogen-to- [12]
Red Ginseng B
anagen transition
Extract
Follicular density
Testosterone- Methanolic of 1.92 +£ 0.47 vs.
induced alopecia  extract of Panax 21 days 1.05+0.211in [13]
mice ginseng roots testosterone-only
group
Topical Fructus o
) Significant
] Panax Ginseng - ]
C57BL/6 Mice Not specified elongation of [10]

Extract (1 and 10
mg/mL)

anagen phase

Experimental Protocols

This section details the methodologies for key experiments cited in the evaluation of Panax

ginseng's effects on hair follicles.

4.1 In Vitro Human Dermal Papilla Cell (hDPC) Proliferation Assay

e Cell Culture: Human follicle dermal papilla cells (hDPCs) are cultured in Follicle Dermal
Papilla Cell Growth Medium in a humidified environment with 5% CO2 at 37°C.[14]

o Seeding: Cells are seeded in 96-well plates at a specified density and allowed to adhere.

o Treatment: The culture medium is replaced with a medium containing various concentrations

of the Panax ginseng extract or isolated ginsenosides. A vehicle control is also included.

 Incubation: Cells are incubated for a defined period (e.g., 24-72 hours).
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o Proliferation Assessment: Cell viability and proliferation are measured using a 3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyl tetrazolium bromide (MTT) assay, which quantifies
mitochondrial activity.[10] Absorbance is read using a microplate reader.

4.2 Ex Vivo Hair Follicle Organ Culture

 Follicle Isolation: Anagen hair follicles are isolated from human scalp skin obtained from
cosmetic surgery or from mouse vibrissae pads.[5][9]

e Culture: Individual follicles are cultured in supplemented Williams E medium in a 24-well
plate at 37°C in a 5% CO2 atmosphere.

e Treatment: The culture medium is supplemented with the test compounds (Panax ginseng
extract or ginsenosides) at various concentrations. The medium is changed every 2-3 days.

o Hair Shaft Elongation Measurement: The length of the hair shaft is measured daily or at
specified time points using an inverted microscope equipped with a calibrated eyepiece.[9]

« Immunohistochemistry: At the end of the culture period, follicles can be fixed, sectioned, and
stained for proliferation markers like Ki-67 to assess the proliferation of hair matrix
keratinocytes.[5]

4.3 In Vivo Hair Growth Promotion in C57BL/6 Mice

¢ Animal Model: Six to seven-week-old C57BL/6 mice are used as their hair follicles are
synchronized in the telogen phase.[10][12][14]

e Anagen Induction: The dorsal hair of the mice is depilated to synchronize the hair follicles
and induce the anagen phase.

o Treatment: A defined area of the depilated dorsal skin is treated topically or subcutaneously
with the Panax ginseng formulation or vehicle control daily for a period of several weeks
(e.g., 21 days).[5][10] Oral administration can also be employed.[12]

o Hair Growth Evaluation: Hair regrowth is monitored and documented photographically. The
progression of the hair cycle can be visually assessed by the darkening of the skin, which
indicates the anagen phase.
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 Histological Analysis: At the end of the study, skin biopsies are taken from the treated area.
The tissue is fixed, sectioned, and stained with hematoxylin and eosin (H&E) to determine
the number, diameter, and stage (anagen/telogen ratio) of the hair follicles.[13]

Visualization of Signhaling Pathways and
Experimental Workflows

The following diagrams, rendered in DOT language, illustrate the key molecular pathways
influenced by Panax ginseng and a typical experimental workflow.
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Caption: Key signaling pathways modulated by Panax ginseng in hair follicles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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